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Compound of Interest

Compound Name: Tetrahydroharmine

Cat. No.: B102439

Application Notes and Protocols for
Tetrahydroharmine (THH)

For Researchers, Scientists, and Drug Development Professionals
Introduction

Tetrahydroharmine (THH), with the chemical formula C13H16N20, is a fluorescent indole
alkaloid found in the plant Banisteriopsis caapi.[1] It is a reversible inhibitor of monoamine
oxidase A (RIMA) and also inhibits serotonin reuptake.[1][2] Due to its biological activity, it is
imperative that researchers handle Tetrahydroharmine with appropriate safety measures to
minimize exposure and ensure proper disposal. These application notes provide detailed
protocols for the safe handling and disposal of THH in a laboratory setting.

Quantitative Data Summary

The following table summarizes the known quantitative data for Tetrahydroharmine.
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Property

Value

Citations

Molecular Formula

C13H1sN20

[1112][31[4]

Molar Mass 216.284 g/mol [1][2][4]
DMSO: ~2 mg/mLDMF: ~1.5
- mg/mLEthanol: ~1.5
Solubility [2][3][5]

mg/mLPBS (pH 7.2): ~0.25
mg/mL

ICso0 for MAO-A 74 nM [3][6]
ICso0 for MAO-B >100 pM [3]
Elimination Half-life 4.7-8.8 hours [1107]

Storage Temperature

Crystalline Solid: -20°C (stable
for 24 years)In Solution:
Aqueous solutions should not
be stored for more than one

day.

[5]

Physical Properties

Melting Point:
UndeterminedBoiling Point:
UndeterminedVapor Pressure:

Not applicable

[8]

Experimental Protocols

Protocol 1: Safe Laboratory Handling of
Tetrahydroharmine

This protocol outlines the necessary procedures to ensure the safe handling of

Tetrahydroharmine in a research laboratory.

1.1. Engineering Controls:

o Work with solid Tetrahydroharmine in a well-ventilated area.
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» When weighing or preparing solutions, use a chemical fume hood or a powder containment
hood to minimize inhalation of airborne particles.

1.2. Personal Protective Equipment (PPE):

Gloves: Wear nitrile or neoprene gloves to prevent skin contact.[9] Change gloves
immediately if they become contaminated.

o Eye Protection: Use safety glasses with side shields or chemical splash goggles.[10][11]

e Lab Coat: A standard lab coat should be worn to protect clothing. For procedures with a
higher risk of splashing, consider a chemical-resistant apron or coveralls.[9][12]

» Respiratory Protection: If working outside of a fume hood with the potential for
aerosolization, a respirator (such as an N95) may be necessary.[12]

1.3. Aliquoting and Solution Preparation:
o Tetrahydroharmine is typically supplied as a crystalline solid.[5]

e To prepare a stock solution, dissolve THH in a suitable organic solvent such as DMSO, DMF,
or ethanol.[5] Purge the solvent with an inert gas before use.

» For agueous solutions, THH can be dissolved directly in aqueous buffers like PBS (pH 7.2),
though solubility is lower.[5]

It is not recommended to store aqueous solutions for more than one day.[5]
1.4. Storage:

» Store solid Tetrahydroharmine at -20°C in a tightly sealed container.[5] Some suppliers may
recommend storage at 10°C - 25°C.[13] Always follow the storage instructions on the
product's data sheet.

o Keep the container in a dry, well-ventilated place.

Protocol 2: Spill Cleanup Procedure
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In the event of a Tetrahydroharmine spill, follow these steps to decontaminate the area safely.
2.1. Immediate Actions:

o Alert others in the immediate area of the spill.

o Evacuate the area if the spill is large or if there is a risk of airborne dust.

o Ensure you are wearing the appropriate PPE before attempting to clean the spill.

2.2. Small Spills (Solid):

o Gently cover the spill with a damp paper towel to avoid raising dust.

o Carefully wipe up the material, working from the outside of the spill inwards.

e Place the used paper towels and any contaminated materials into a sealed plastic bag.

e Label the bag as "Tetrahydroharmine Waste" and dispose of it as hazardous chemical
waste.

2.3. Small Spills (Liquid Solution):

» Absorb the spill with an inert absorbent material, such as vermiculite, sand, or a chemical
absorbent pad.

o Collect the absorbent material using a scoop or other appropriate tool.

o Place the contaminated absorbent material into a sealed, labeled container for hazardous
waste disposal.

2.4. Decontamination:
o Clean the spill area with a detergent solution and water.
e Wipe the area dry with clean paper towels.

e Place all cleaning materials into the hazardous waste container.
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Protocol 3: Disposal of Tetrahydroharmine Waste

Proper disposal of chemical waste is crucial to prevent environmental contamination and
ensure regulatory compliance.

3.1. Waste Segregation:

e Do not mix Tetrahydroharmine waste with other waste streams unless they are compatible.
[14]

e Collect all solid waste (e.g., contaminated gloves, paper towels, weighing paper) and liquid
waste (e.g., unused solutions) in separate, clearly labeled, and compatible containers.[14]
[15][16]

3.2. Solid Waste Disposal:

e Place all solid waste contaminated with THH into a designated, sealed, and clearly labeled
hazardous waste container. The label should include "Tetrahydroharmine Waste" and the
appropriate hazard warnings.[17]

3.3. Liquid Waste Disposal:
e Collect all liquid waste containing THH in a sealed, leak-proof container.

e The container must be compatible with the solvent used (e.g., a glass container for organic
solvents).

» Label the container clearly with its contents, including the solvent and estimated
concentration of THH.[17]

3.4. Disposal of Empty Containers:
e A container that held THH should be triple-rinsed with a suitable solvent.[14][17][18]
o Collect the rinsate and dispose of it as hazardous liquid waste.[17]

« After rinsing, deface or remove the original label, and the container may then be disposed of
as regular laboratory glass or plastic waste.[17][18]
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3.5. Arranging for Disposal:

» Follow your institution's specific procedures for hazardous waste disposal. This typically
involves contacting the Environmental Health and Safety (EHS) office to arrange for pickup.
[17][18]

¢ Do not pour Tetrahydroharmine solutions down the drain.[15][17]

Visualizations

Click to download full resolution via product page

Caption: Workflow for safe handling, spill response, and disposal of Tetrahydroharmine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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